Label free detection of nucleic acids by modulating nanochannel surfaces†
Chemical Communications Pub Date: 2014-12-16 DOI: 10.1039/C4CC09599E
Abstract
We develop surface-modified 100 nm silica nanofluidic channels that change in measured conductivity upon exposure to single- or double-stranded DNA. Through careful monitoring of both electromigrative and advective current in the channel, we can detect nanomolar concentrations of DNA. These results can be exploited for inexpensive, all-electronic DNA sensors.

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